Cas no 852368-58-2 (1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione)

• Product Name: 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• CAS No: 852368-58-2
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 5929038
• PubChem ID: 7087111
• Update Time: 2025-08-05

1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• 1-(4-(4-fluorophenyl)piperazin-1-yl)-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• 1,2-Ethanedione, 1-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-methyl-1H-indol-3-yl)-
• 1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione
• SR-01000008362
• F0675-0279
• AKOS001869920
• SR-01000008362-1
• 852368-58-2

• Inchi： 1S/C21H20FN3O2/c1-14-19(17-4-2-3-5-18(17)23-14)20(26)21(27)25-12-10-24(11-13-25)16-8-6-15(22)7-9-16/h2-9,23H,10-13H2,1H3
• InChI Key： AOASIYWNGRHVMA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 592.2±60.0 °C(Predicted)
• pka: 15.46±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione

Introduction to 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione (CAS No. 852368-58-2)

1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 852368-58-2, represents a convergence of fluorinated aromatic rings, piperazine moieties, and indole derivatives, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a central ethane-1,2-dione bridge that connects two distinct pharmacophoric regions: a 4-fluorophenyl group and a 2-methyl-1H-indol-3-yl moiety. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature makes the compound an attractive scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles.

The piperazine ring in the structure is another critical feature that contributes to the compound's potential biological activity. Piperazine derivatives are well-known for their role as bioactive intermediates in various pharmaceuticals, including antipsychotics, antihistamines, and antifungals. The incorporation of a piperazine moiety into this compound suggests that it may exhibit similar pharmacological effects, particularly in terms of central nervous system (CNS) modulation.

The indole derivative at the other end of the ethane bridge adds another layer of complexity to the compound's structure. Indole-based compounds have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The specific substitution pattern in this compound's indole ring may influence its interaction with biological targets, making it a valuable subject for further investigation.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter systems involved in mood regulation and cognitive function. The combination of piperazine, fluorophenyl, and methylindole moieties in this compound positions it as a potential lead compound for drugs targeting conditions such as depression, anxiety, and schizophrenia. Preclinical studies have begun to explore the pharmacological properties of similar scaffolds, revealing promising results in animal models.

The synthesis of 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the phenyl ring necessitates specialized synthetic methodologies to prevent unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds efficiently.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it may exhibit good oral bioavailability due to its favorable physicochemical properties, such as low solubility in water but high solubility in organic solvents. This profile is advantageous for formulating oral dosage forms that can be easily administered to patients.

In addition to its potential therapeutic applications, 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione may serve as a valuable tool for understanding the mechanisms of action of related compounds. By studying its interactions with biological targets such as receptors and enzymes, researchers can gain insights into how these molecules influence neural signaling pathways. This knowledge could accelerate the development of new drugs with enhanced efficacy and reduced side effects.

The role of computational chemistry in analyzing this compound cannot be overstated. Molecular modeling techniques have been used to predict how this molecule might bind to biological targets based on its three-dimensional structure. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacological properties.

Ethical considerations are also important when conducting research on compounds like 1-4-(4-fluorophenyl)piperazin-1-yl-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione. Researchers must adhere to strict guidelines regarding animal testing and human clinical trials to ensure the safety and well-being of all participants. Transparent reporting of results is essential for maintaining public trust in scientific research.

The future prospects for this compound are promising. As more data becomes available on its pharmacological properties and synthetic feasibility, it may be developed into a clinical candidate for treating various neurological disorders. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial for translating laboratory findings into tangible therapeutic benefits for patients.